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Introduction
Bis(2-butoxyethyl) phthalate, also known as DBEP, is a phthalate ester characterized by the

formal condensation of phthalic acid with two molecules of 2-butoxyethanol. It is a colorless to

pale-straw colored, oily liquid.[1][2] Primarily utilized as a plasticizer, it imparts flexibility and

durability to various polymers, including polyvinyl chloride (PVC) and polyvinyl acetate.[2][3] Its

widespread use in consumer and industrial products necessitates a thorough understanding of

its physicochemical properties for risk assessment, environmental fate modeling, and in the

context of drug development, for evaluating its potential as an excipient or its interaction with

biological systems. This guide provides a detailed overview of the core physicochemical

properties of Bis(2-butoxyethyl) phthalate, methodologies for their determination, and a

visualization of a key experimental workflow.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of Bis(2-butoxyethyl)
phthalate, compiled from various reliable sources.
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Property Value Source(s)

IUPAC Name
bis(2-butoxyethyl) benzene-

1,2-dicarboxylate
[1][3]

CAS Number 117-83-9 [2][3][4]

Molecular Formula C₂₀H₃₀O₆ [1][2][4][5]

Molecular Weight 366.45 g/mol [1][2][4][5]

Physical Description Colorless, oily liquid [1][2][6]

Melting Point -55 °C (-67 °F) [1][5]

Boiling Point
270 °C (518 °F) at 22

mmHg405.2 °C at 760 mmHg
[1][2][5][7]

Density 1.06 g/cm³ at 20 °C [1][2]

Vapor Pressure 2.17 x 10⁻³ mmHg at 25 °C [1][6]

Water Solubility
300 mg/L (temperature not

specified)<0.3 g/L at 20 °C
[1][7]

Octanol-Water Partition

Coefficient (log Kow)
4.4 [1][7]

Flash Point
208 °C (407 °F) (Closed

Cup)171 °C (340 °F)
[1][5]

Refractive Index 1.486 at 20 °C [1][2]

Viscosity 42 mPa·s at 20 °C [1]

Experimental Protocols for Physicochemical
Property Determination
The determination of the physicochemical properties of chemical substances like Bis(2-
butoxyethyl) phthalate is guided by standardized protocols, such as those established by the

Organisation for Economic Co-operation and Development (OECD). These guidelines ensure

data reliability and comparability across different laboratories.
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Melting Point/Melting Range (OECD Guideline 102)
This guideline describes several methods for determining the melting point of a substance.[5]

[8][9] For a liquid at room temperature like Bis(2-butoxyethyl) phthalate, the freezing point is

determined, which is the temperature at which it transitions from a liquid to a solid state.

General Procedure (Freezing Temperature Method):

A sample of the liquid is placed in a test tube and cooled slowly while being continuously

stirred.

The temperature is recorded at regular intervals.

A temperature plateau, where the temperature remains constant while the substance

crystallizes, indicates the freezing point.

Alternatively, methods like Differential Scanning Calorimetry (DSC) or Differential Thermal

Analysis (DTA) can be used, which measure the temperature and heat flow associated

with thermal transitions in the material.[5][9]

Boiling Point (OECD Guideline 103)
This guideline provides various methods for determining the boiling point of liquid substances.

[3][10][11]

General Procedure (Ebulliometer Method):

An ebulliometer, an apparatus designed for precise boiling point measurement, is filled

with the test substance.

The liquid is heated, and the temperature of the boiling liquid and its vapor are measured

under equilibrium conditions.

The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[3][10]

Corrections for pressure differences from standard atmospheric pressure (101.325 kPa)

may be necessary.
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Water Solubility (OECD Guideline 105)
This guideline details methods for determining the solubility of substances in water.[1][12][13]

[14] For substances with low solubility, like many phthalates, the flask method is appropriate.

General Procedure (Flask Method):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to reach

equilibrium (typically 24-48 hours).[13]

After equilibration, the mixture is centrifuged or filtered to separate the undissolved

substance.[13]

The concentration of the substance in the clear aqueous phase is then determined using a

suitable analytical method, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).[13]

Vapor Pressure (OECD Guideline 104)
This guideline describes several methods for determining the vapor pressure of a substance.[2]

[6][15][16][17]

General Procedure (Static Method):

A known amount of the substance is introduced into a vacuum-tight vessel equipped with

a pressure measuring device.

The vessel is thermostated at the desired temperature until the pressure reading is

constant, indicating that equilibrium between the condensed and vapor phases has been

reached.[15]

The vapor pressure is measured at a minimum of two different temperatures to establish

the vapor pressure curve.[2]
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Partition Coefficient (n-octanol/water) (OECD Guideline
123)
The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity. For

highly hydrophobic substances like Bis(2-butoxyethyl) phthalate (log Kow > 4), the slow-

stirring method is preferred over the traditional shake-flask method to avoid the formation of

micro-emulsions.[18][19][20]

General Procedure (Slow-Stirring Method):

Water and n-octanol are mutually saturated before the experiment.

The test substance is dissolved in the n-octanol phase.

The two phases are combined in a thermostated vessel and stirred slowly to create a

stable interface without forming an emulsion.[18][21]

The system is stirred for a sufficient time (can be several days) to reach equilibrium.

Samples are taken from both the n-octanol and water phases at various time points to

confirm equilibrium has been reached.[18][22]

The concentration of the substance in each phase is determined by a suitable analytical

method.

The Kow is calculated as the ratio of the concentration in the n-octanol phase to the

concentration in the aqueous phase.[18][22]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the octanol-water

partition coefficient using the slow-stirring method, as described in OECD Guideline 123.
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Preparation Steps

Phase Preparation
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Workflow for Kow Determination (Slow-Stir Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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